![molecular formula C7H6ClIO B1601900 1-Chloro-2-iodo-4-methoxybenzene CAS No. 2401-25-4](/img/structure/B1601900.png)
1-Chloro-2-iodo-4-methoxybenzene
Overview
Description
1-Chloro-2-iodo-4-methoxybenzene is a chemical compound with the molecular formula C7H6ClIO . It is used in laboratory settings .
Synthesis Analysis
The synthesis of benzene derivatives like this compound typically involves electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with chlorine, iodine, and methoxy (OCH3) substituents . The average mass of the molecule is 268.479 Da .Chemical Reactions Analysis
Benzene derivatives like this compound can undergo electrophilic aromatic substitution . This reaction maintains the aromaticity of the benzene ring .Physical And Chemical Properties Analysis
This compound has a density of 1.8±0.1 g/cm3, a boiling point of 284.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has an enthalpy of vaporization of 50.3±3.0 kJ/mol .Scientific Research Applications
Application in Organic Synthesis
1-Chloro-2-iodo-4-methoxybenzene has been utilized in various organic synthesis processes. For instance, it's used in the palladium-catalyzed cross-coupling reactions, a method essential in creating complex molecular structures in pharmaceuticals and materials science. This compound functions effectively in these reactions due to its halogenated structure, which facilitates efficient coupling with other organic molecules (Denmark & Wang, 2005).
Role in Chemical Analysis
This compound has been identified in studies related to chemical analysis, especially in the identification of volatile organic compounds in various samples. For example, its presence was noted in the analysis of grains with off-odors, suggesting its potential role as an indicator in quality control processes in the food industry (Seitz & Ram, 2000).
Use in Environmental Chemistry
This compound is also relevant in environmental chemistry studies. It's been a subject of interest in research on atmospheric pollutants and their breakdown products. For instance, it has been identified in studies concerning the electrochemical reduction of environmental pollutants, providing insights into the degradation pathways and environmental fate of such compounds (Peverly et al., 2014).
Significance in Supramolecular Chemistry
This compound plays a significant role in the formation of complex molecular structures in supramolecular chemistry. Its structural features are crucial in the guest-induced assembly of molecular capsules, demonstrating its importance in the development of new materials and molecular recognition systems (Kobayashi et al., 2003).
Impact on Theoretical Chemistry
Theoretical studies on the iodination of methoxybenzene by iodine monochloride, where this compound is a product, contribute significantly to our understanding of reaction mechanisms in organic chemistry. These studies provide valuable insights into the reaction pathways, energy barriers, and the effects of solvent on these processes (Wei et al., 2005).
Mechanism of Action
Target of Action
The primary target of 1-Chloro-2-iodo-4-methoxybenzene is the benzene ring . The benzene ring is a key structural component in many organic compounds, and its reactivity plays a crucial role in various chemical reactions .
Mode of Action
This compound interacts with its target through a two-step mechanism known as electrophilic aromatic substitution .
In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . This step is slow and rate-determining .
In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring . This step is fast .
Biochemical Pathways
The electrophilic aromatic substitution reaction of this compound affects the benzene ring’s aromaticity . This reaction maintains the aromaticity of the benzene ring, which is crucial for the stability of the molecule .
Result of Action
The result of the action of this compound is the formation of a substituted benzene ring . This can lead to the creation of various organic compounds, depending on the type of electrophile involved in the reaction .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry, at room temperature to maintain its stability . Furthermore, the reaction rate can be affected by the presence of other substances, the temperature, and the pH of the environment .
Safety and Hazards
This compound is considered hazardous. It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-chloro-2-iodo-4-methoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClIO/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKEGHWVVAIEDPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90572827 | |
Record name | 1-Chloro-2-iodo-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90572827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2401-25-4 | |
Record name | 1-Chloro-2-iodo-4-methoxybenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2401-25-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloro-2-iodo-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90572827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.